Cas no 355816-25-0 (4-Methyl(phenylsulfonyl)aminobenzoic Acid)

• Product Name: 4-Methyl(phenylsulfonyl)aminobenzoic Acid
• CAS No: 355816-25-0
• MF: C₁₄H₁₃NO₄S
• MW: 291.32232260704
• MDL: MFCD01080648
• CID: 3066531
• PubChem ID: 804306
• Update Time: 2025-04-21

4-Methyl(phenylsulfonyl)aminobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(Benzenesulfonyl-methyl-amino)-benzoic acid
• BIM-0000663.P001
• MFCD01080648
• 355816-25-0
• Oprea1_592489
• STK362683
• 4-(N-Methylphenylsulfonamido)BenzoicAcid
• MLS000108053
• SCHEMBL3718777
• ALBB-025124
• BDBM50396734
• H34924
• 4-[methyl(phenylsulfonyl)amino]benzoic acid
• SMR000104016
• SMSF0007051
• VS-06908
• CS-0314857
• CB02171
• AG-690/11310093
• 4-[benzenesulfonyl(methyl)amino]benzoic acid
• CBMicro_000887
• 4-(N-Methylphenylsulfonamido)Benzoic Acid
• benzoic acid, 4-[methyl(phenylsulfonyl)amino]-
• Oprea1_581700
• 4-(N-METHYLBENZENESULFONAMIDO)BENZOIC ACID
• Cambridge id 5708176
• AKOS000387040
• HMS2186G22
• CHEMBL1896308
• BBL019319
• 4-Methyl(phenylsulfonyl)aminobenzoic Acid

• MDL： MFCD01080648
• Inchi： 1S/C14H13NO4S/c1-15(12-9-7-11(8-10-12)14(16)17)20(18,19)13-5-3-2-4-6-13/h2-10H,1H3,(H,16,17)
• InChI Key： UKZSZLMBZKZOQQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N(C)C1C=CC(C(=O)O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 291.05652907Da
• Monoisotopic Mass: 291.05652907Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 83.1Ų